N2-[2-(3H-Imidazol-4-yl)-ethyl]-benzothiazole-2,6-diamine

• Molecular Formula: C12H13N5S
• Molecular Weight: 259.33 g/mol
• IUPAC Name: 2-N-[2-(1H-imidazol-5-yl)ethyl]-1,3-benzothiazole-2,6-diamine
• InChI: InChI=1S/C12H13N5S/c13-8-1-2-10-11(5-8)18-12(17-10)15-4-3-9-6-14-7-16-9/h1-2,5-7H,3-4,13H2,(H,14,16)(H,15,17)
• InChI Key: YVTLCNQBQIOOHD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1N)SC(=N2)NCCC3=CN=CN3

Description

N2-[2-(3H-Imidazol-4-yl)-ethyl]-benzothiazole-2,6-diamine is a useful research compound. Its molecular formula is C12H13N5S and its molecular weight is 259.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of [2-(3H-Imidazol-4-yl)-ethyl]-(6-nitro-benzothiazol-2-yl)-amine (Example 23(b), 80 mg, 0.28 mmol) in ethanol (5 mL) and THF (1.5 mL) was added tin(II) chloride dihydrate (312 mg, 5 eq.). The mixture was heated at reflux for 2 hours. The reaction mixture was cooled to room temperature, diluted with ethyl acetate (50 mL) then treated with 2 M aqueous NaOH (20 mL). The organic layer was separated, dried over MgSO4 and concentrated to give a yellow residue. The residue was subjected to silica gel column chromatography (10–15% 2M ammonia/methanol in CH2Cl2) to give the final product (41 mg, 56%). 1H NMR (CD3OD) δ: 7.65 (s, 1H), 7.23 (d, 1H, 8.5 Hz), 6.98 (d, 1H, J=1.8 Hz), 6.91 (s, 1H), 6.72 (dd, 1H, J=1.8, 8.5 Hz), 3.64 (t, 2H, J=7.3 Hz), 2.95 (t, 2H, J=7.3 Hz).